Cas no 67728-01-2 (Benzo[g]quinoline, 1,2,3,4,4a,5,10,10a-octahydro-)

• Product name: Benzo[g]quinoline, 1,2,3,4,4a,5,10,10a-octahydro-
• CAS No: 67728-01-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1721281
• PubChem ID: 20186598

Benzo[g]quinoline, 1,2,3,4,4a,5,10,10a-octahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]quinoline, 1,2,3,4,4a,5,10,10a-octahydro-
• 1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline
• CHEMBL133947
• BDBM50219331
• SCHEMBL4107088
• 1,2,3,4,4a,5,10,10a-Octahydro-benzo[g]quinoline
• DTXSID80603290
• PD179119
• 67728-01-2

• Inchi： InChI=1S/C13H17N/c1-2-5-11-9-13-12(6-3-7-14-13)8-10(11)4-1/h1-2,4-5,12-14H,3,6-9H2
• InChI Key： PXDWMPVOPNRION-UHFFFAOYSA-N
• SMILES： C1CC2CC3=CC=CC=C3CC2NC1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines